(5-Bromo-1,3-phenylene)bis(trimethylsilane)

• IUPAC Name: (3-bromo-5-trimethylsilylphenyl)-trimethylsilane
• InChI: InChI=1S/C12H21BrSi2/c1-14(2,3)11-7-10(13)8-12(9-11)15(4,5)6/h7-9H,1-6H3
• InChI Key: TZFLBWAKFGADPX-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=CC(=CC(=C1)Br)[Si](C)(C)C
• Molecular Formula: C12H21BrSi2
• DSSTOX Substance ID: DTXSID70512286
• Molecular Weight: 301.37 g/mol
• CAS RN: 81500-92-7

Description

(5-Bromo-1,3-phenylene)bis(trimethylsilane), also known as 5-BPTMS, is an organosilicon compound with a wide range of applications in the fields of chemistry, biochemistry, and biology. Its unique properties make it an ideal reagent for a variety of laboratory experiments, including synthesis, purification, and analysis.

Scientific Research Applications

Electrochromic Devices

This compound has been used in the synthesis of electrochromic devices (ECDs). .

Organic Light-Emitting Diodes (OLEDs)

The compound has also been mentioned in the context of synthesizing materials for highly efficient deep-blue OLEDs. .

Organic Synthesis

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Synthesis routes and methods I

Procedure details

1,3,5-Tribromobenzene (125 g, 0.4 mol), was dissolved in anhydrous diethylether (1 L), and cooled to −70° C. n-Butyllithium (250 mL, 1.6 M in hexanes, 0.4 mol) was added dropwise over a one-hour period keeping the temperature near −70° C. The solution was stirred for an additional 20 minutes at −70° C. and then warmed to −10° C. over a two-hour period. The solution was then recooled to −70° C. and trimethylchlorosilane (45 g, 0.4 mol) was added over a one hour period. The solution was allowed to stir and warm to room temperature overnight. The solution was cooled to −70° C. and an additional 0.4 mol n-butyl lithium was added over a one-hour period. The resulting slurry was stirred for one hour at −70° C., warmed to −10° C. over a two-hour period and then recooled to −70° C. An additional 0.4 mol of trimethylchlorosilane was added and the slurry was allowed to warm to room temperature overnight. The mixture was quenched with water and the layers were separated. The organic layer was washed twice with sodium bicarbonate solution and with salt brine then dried over magnesium sulfate. The solvents were evaporated under vacuum and the product distilled twice under vacuum to yield 85.2 g (70%) of a colorless liquid. b.p. 100-105° C. @ 0.5 mmHg.

Synthesis routes and methods II

Procedure details

17.18 g of 3,5-Dibromo-trimethylsilyl-benzene, 55.8 mmol, was dissolved in 380 ml Et2O. The solution was chilled to −68° C., and 22.3 mL of n-BuLi (2.5 M in hexanes), 55.8 mmol, were added within 18 minutes. The solution changed its color from clear to yellow, and was stirred for 45 minutes at −68° C. 7.5 mL TMSCl, 59 mmol, were added within six minutes. The temperature of solution rose within one hour to −33° C., and after another 30 minutes to −18° C. The solution was stirred overnight at room temperature. 60 mL of 2M HCl were added to the white suspension. Stirring for 30 minutes resulted in two clear phases. Et2O-phase was dried with MgSO4, filtered, and solvent evaporated. Raw product was distilled at a temperature of 70-76° C. and 0.1-0.2 mbar. All pure fractions were combined and gave 15.8 g of product (52.4 mmol, 94%). 1H-NMR (CHCl3=7.24 ppm): δ7.56(s, 2H), 7.50(t, 1H), 0.25(s, 6×3H).